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Compound of Interest

Compound Name: Cesium-134

Cat. No.: B078059 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core radiological characteristics

of Cesium-134 (¹³⁴Cs), a significant radionuclide in environmental and nuclear research. The

information is presented to be a valuable resource for professionals in research, science, and

drug development who require detailed and accurate data on this isotope.

Core Radiological Properties
Cesium-134 is a radioactive isotope of cesium with a half-life of approximately 2.0652 years.[1]

[2][3] It is a notable fission product, primarily formed through neutron capture by the stable

fission product Cesium-133.[3][4] Its presence in the environment is often an indicator of

nuclear events, such as accidents at nuclear power plants or historical weapons testing.[5][6]

The primary decay mode for Cesium-134 is beta-minus (β⁻) decay to stable Barium-134

(¹³⁴Ba), which occurs in approximately 99.9997% of decays.[7] A minor fraction of ¹³⁴Cs atoms

decay via electron capture (EC) to stable Xenon-134 (¹³⁴Xe).[7][8] Both decay pathways are

accompanied by the emission of characteristic gamma radiation.[1][8]

Table 1: General Radiological Properties of Cesium-134
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Property Value

Half-Life 2.0652 years[1][2][3]

Primary Decay Mode Beta-minus (β⁻)[1][7][9]

Secondary Decay Mode Electron Capture (EC)[7][8]

Parent Nuclide Cesium-134 (¹³⁴Cs)

Daughter Nuclide (β⁻) Barium-134 (¹³⁴Ba)[1][7]

Daughter Nuclide (EC) Xenon-134 (¹³⁴Xe)[7][8]

Atomic Mass 133.9067134 amu[10][11]

Beta Decay Energy (Qβ-) 2058.669 ± 0.399 keV[10][11]

Radioactive Decay Scheme
The decay of Cesium-134 proceeds through a complex scheme involving multiple energy

levels in the daughter nucleus, Barium-134. The following diagram illustrates the primary decay

pathways.

¹³⁴Cs (T½ = 2.0652 y)

Excited States of ¹³⁴Ba
β⁻ Decay (~99.9997%)

¹³⁴Xe (Stable)
Electron Capture (~0.0003%)

¹³⁴Ba (Stable)γ Emission

Click to download full resolution via product page

Decay scheme of Cesium-134.

Radiation Emissions
The radioactive decay of Cesium-134 results in the emission of both beta particles and gamma

rays with distinct energies and intensities. This characteristic emission spectrum is fundamental

for its detection and quantification.
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Beta Emissions
The beta decay of ¹³⁴Cs involves multiple transitions with different maximum energies and

probabilities.

Table 2: Principal Beta-minus (β⁻) Emissions of Cesium-
134

Maximum Energy (keV) Intensity (%)

88.6 27.40

415.2 2.48

658.0 70.1

890.6 0.45

Data sourced from EZAG - Recommended Nuclear Decay Data[12]

Gamma Emissions
Cesium-134 is a prominent gamma emitter, with several high-intensity gamma rays that are

characteristic of its decay. These emissions are crucial for its identification using gamma-ray

spectroscopy.[1]

Table 3: Principal Gamma (γ) Emissions of Cesium-134

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b078059?utm_src=pdf-body
https://www.benchchem.com/product/b078059?utm_src=pdf-body
https://www.ezag.com/wp-content/uploads/2023/08/Cs-134.pdf
https://www.benchchem.com/product/b078059?utm_src=pdf-body
https://www.benchchem.com/product/b078059
https://www.benchchem.com/product/b078059?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078059?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Energy (keV) Intensity (%)

563.24 8.36

569.33 15.30

604.72 97.63

795.86 85.4

801.95 8.60

1038.6 0.990

1168.0 1.792

1365.2 3.016

Data sourced from EZAG - Recommended Nuclear Decay Data and IAEA-NDS[12][13]

Experimental Protocols for Radiological
Characterization
The accurate measurement of Cesium-134's radiological characteristics is essential for various

scientific applications. The following outlines the methodologies for key experiments.

Gamma-Ray Spectroscopy
This is the primary technique for the identification and quantification of Cesium-134.[1] It relies

on the detection of the characteristic gamma rays emitted during its decay.

Objective: To identify and quantify the activity of Cesium-134 in a sample.

Methodology:

Sample Preparation: The sample containing or suspected of containing Cesium-134 is

placed in a standardized geometry (e.g., a Marinelli beaker) to ensure reproducible counting

efficiency.
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Detector System: A high-purity germanium (HPGe) detector is typically used due to its

excellent energy resolution, which allows for the separation of closely spaced gamma-ray

peaks.[4] The detector is cooled with liquid nitrogen to reduce thermal noise.

Data Acquisition: The detector is connected to a multichannel analyzer (MCA), which sorts

the detected gamma rays by their energy, generating a gamma-ray spectrum. The sample is

counted for a sufficient time to achieve statistically significant results.

Spectrum Analysis: The resulting spectrum is analyzed to identify the characteristic

photopeaks of Cesium-134, primarily at 604.72 keV and 795.86 keV.[1][14] The net area of

these peaks is proportional to the activity of ¹³⁴Cs in the sample.

Quantification: The activity is calculated by comparing the peak count rates to those of a

calibrated Cesium-134 standard source with a known activity, measured in the same

geometry. This calibration accounts for the detector's efficiency at different energies.

Sample Preparation Data Acquisition Data Analysis

Sample Collection Standardized Geometry HPGe Detector Multichannel Analyzer Gamma-Ray Spectrum Peak Identification Activity Quantification

Click to download full resolution via product page

Workflow for Gamma-Ray Spectroscopy.

Beta-Gamma Coincidence Counting
For absolute activity determination of Cesium-134, beta-gamma coincidence counting is a

highly accurate method.[1] This technique exploits the fact that a beta particle and a coincident

gamma ray are emitted in rapid succession during a decay event.

Objective: To determine the absolute activity of a Cesium-134 source.

Methodology:

Source Preparation: A thin, solid source of Cesium-134 is prepared to minimize self-

absorption of the beta particles.
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Detector Setup: The source is placed between a beta detector (e.g., a plastic scintillator or a

proportional counter) and a gamma detector (e.g., a NaI(Tl) or HPGe detector).

Coincidence Logic: The electronic signals from both detectors are fed into a coincidence

counting system. This system is configured to only register an event if a signal is detected in

both the beta and gamma detectors within a very short time window (the coincidence

resolving time).

Data Collection: The number of counts in the beta channel (Nβ), the gamma channel (Nγ),

and the coincidence channel (Nβγ) are recorded over a set period.

Activity Calculation: The absolute activity (A) of the source can be calculated using the

formula: A = (Nβ × Nγ) / Nβγ. This method is highly accurate as it is largely independent of

the individual detector efficiencies.

Beta Detector Signal

Coincidence Logic Unit

Gamma Detector Signal

Coincidence Event Registered

Signals within
resolving time

No Coincidence

Signals outside
resolving time
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Logical flow of Beta-Gamma Coincidence Counting.

Interaction with Matter
Both beta particles and gamma rays emitted by Cesium-134 interact with matter, depositing

energy and potentially causing ionization.[5] Understanding these interactions is crucial for

dosimetry, shielding, and assessing biological effects.
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Beta Particles: Being charged particles, beta particles interact strongly with matter through

electromagnetic forces, causing ionization and excitation of atoms along their path. Their

range in materials is relatively short.

Gamma Rays: As high-energy photons, gamma rays are more penetrating than beta

particles. They interact with matter primarily through three processes: the photoelectric

effect, Compton scattering, and pair production. Dense materials like lead and concrete are

effective for shielding against gamma radiation.[15]

This technical guide provides a foundational understanding of the radiological characteristics of

Cesium-134. For further in-depth analysis and specific applications, consulting detailed nuclear

data sheets and specialized literature is recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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